Indium nitrate

• Molecular Formula: In(NO3)3; InN3O9
• Molecular Weight: 300.83 g/mol
• IUPAC Name: indium(3+);trinitrate
• InChI: InChI=1S/In.3NO3/c;3*2-1(3)4/q+3;3*-1
• InChI Key: LKRFCKCBYVZXTC-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[In+3]
• physical_description: Liquid; White deliquescent crystals; [MSDSonline]
• Related CAS: 13465-14-0 (hydrate)

Description

Indium nitrate is a useful research compound. Its molecular formula is In(NO3)3 and its molecular weight is 300.83 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Metallic indium of 4N (99.99%) purity was dissolved in hot nitric acid to obtain a solution of indium nitrate. The solution was diluted to have a concentration of In of 100 g/L. Maintaining the solution of indium nitrate at a temperature in the range of 35-40° C., ammonium carbonate as a neutralisation precipitant was added thereto in an amount 1.5 times the equivalent weight to obtain a precipitate, which was separated from the solution and washed by using a filter press, and the precipitate was dried in an air atmosphere at 150° C. for 15 hours, followed by crushing the dried product with a hammer mill.

Synthesis routes and methods II

Procedure details

For example, Japanese Patent Application Laid-open No. HEI 08-091838 (hereinafter, referred to as Patent Document 1) discloses a method of manufacturing an indium oxide including: a first step of leaching out an indium inclusion with a nitric acid to obtain an indium nitrate solution; a second step of extracting, with an organic solvent, an indium ion from the indium nitrate solution obtained in the first step, and performing back extraction on an extract obtained, to obtain an indium aqueous solution; and a third step of hydrolyzing the indium aqueous solution obtained in the second step, and roasting an indium hydroxide obtained, to obtain an indium oxide.